Pentafluoropyridine

• IUPAC Name: 2,3,4,5,6-pentafluoropyridine
• InChI: InChI=1S/C5F5N/c6-1-2(7)4(9)11-5(10)3(1)8
• InChI Key: XTGOWLIKIQLYRG-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(C(=NC(=C1F)F)F)F)F
• Molecular Formula: C5F5N
• DSSTOX Substance ID: DTXSID70220258
• Molecular Weight: 169.05 g/mol
• CAS RN: 700-16-3

Description

Synthesis Analysis

Pentafluoropyridine derivatives can be synthesized using ultrasound-promoted reactions with mono and bidentate nucleophiles under ambient conditions. This methodology affords good to excellent yields in short reaction times at room temperature, highlighting an efficient approach to accessing this compound derivatives (Ranjbar‐Karimi et al., 2011).

Molecular Structure Analysis

The molecular structure of this compound and its derivatives has been elucidated through various spectroscopic techniques and X-ray crystallography. These analyses reveal that the fluorine atoms significantly impact the electronic structure and reactivity of the pyridine ring, facilitating unique interactions with other molecules and reactive species.

Chemical Reactions and Properties

This compound undergoes a variety of chemical reactions, including hydrodefluorination, oxidative addition, and substitution reactions, depending on the reactants and conditions employed. Notably, it can react with dihydrogen to form tetrafluoropyridine and rhodium hydrido complexes, showcasing its utility in catalytic C-F activation processes (Braun et al., 2007).

Physical Properties Analysis

The physical properties of this compound, such as boiling point, melting point, and solubility, are significantly influenced by the fluorine atoms. These properties are critical for its application in various synthetic contexts, impacting its reactivity, handling, and storage requirements.

Chemical Properties Analysis

This compound exhibits unique chemical properties, including high reactivity towards nucleophiles, the ability to participate in electrophilic aromatic substitution reactions, and its role as a precursor for the synthesis of highly functionalized heterocycles and macrocycles. These properties are leveraged in the synthesis of compounds with potential applications in life sciences and supramolecular chemistry (Sandford, 2006).

Scientific Research Applications

• Synthesis of Heterocycles and Macrocycles : Pentafluoropyridine is used as a building block for synthesizing poly-substituted pyridine and macrocyclic derivatives, with potential applications in life science and supramolecular fields (Sandford, 2006).

• Deoxyfluorination of Carboxylic Acids : It facilitates the deoxyfluorination of carboxylic acids to acyl fluorides, and is used in one-pot amide bond formation, providing a pathway to synthesize amides (Brittain & Cobb, 2021).

• Preparation of Poly-Substituted Pyridines : this compound serves as a starting material for preparing a range of pyridine derivatives with different substituents (Benmansour, Chambers, Hoskin, & Sandford, 2001).

• Reactivity with Group 14 Elements : Its interaction with group 14 elements (Si, Ge, Sn) shows diverse reactivity, leading to various chemical processes and products (Samuel et al., 2013).

• Hydrodefluorination at Rhodium : this compound is involved in hydrodefluorination reactions with rhodium, used for catalytic C-F activation processes (Braun, Noveski, Ahijado, & Wehmeier, 2007).

• Catalytic Hydrodefluorination by Cluster Hydrides : It undergoes catalytic hydrodefluorination in the presence of cluster hydrides containing phosphines, demonstrating regioselective reactions (Beltrán, Feliz, Llusar, Mata, & Safont, 2011).

• Ultrasound Promoted Synthesis : this compound reacts with nucleophiles under ultrasonic irradiation, forming derivatives at room temperature, offering a novel synthesis method (Ranjbar‐Karimi, Mashak-Shoshtari, & Darehkordi, 2011).

• Modification of Peptide Systems : It has been used to modify peptide systems, enhancing their proteolytic stability in pharmaceutical applications (Gimenez, Mooney, Dose, Sandford, Coxon, & Cobb, 2017).

Safety and Hazards

Pentafluoropyridine is classified as a flammable liquid and vapor. It can cause severe skin burns and eye damage. It may cause respiratory irritation and is harmful if swallowed, in contact with skin or if inhaled.

Future Directions

Perfluoroaromatic reagents like Pentafluoropyridine have found applications as protecting groups or activating groups in peptide synthesis and as orthogonal handles for peptide modification. They have applications in chemoselective ‘tagging’, stapling and bioconjugation of peptides and proteins, as well as tuning of ‘drug‐like’ properties. Future applications of these reagents in biological chemistry are also being explored.

Mechanism of Action

Target of Action

Pentafluoropyridine is a highly reactive electrophile . It primarily targets nucleophilic peptide side chains, such as cysteine, tyrosine, serine, and lysine . These amino acids play crucial roles in protein structure and function, and their modification can significantly alter the properties of the protein.

Mode of Action

This compound undergoes aromatic nucleophilic substitution reactions with its targets . The compound interacts with the oxygen site of amidoximes, resulting in the formation of substituted imidamide systems . This reaction primarily occurs at the 4-position of the pyridine ring .

Biochemical Pathways

For instance, it has been utilized in the synthesis of substituted 3,5-difluoropyridines, which have been investigated as new antithrombotic drugs .

Result of Action

The molecular and cellular effects of this compound’s action depend on the specific targets and the nature of the modifications. For example, the compound’s reaction with amidoximes leads to the formation of substituted imidamide systems . These systems could potentially alter protein function and cellular processes.

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound’s reactivity with nucleophiles can be affected by conditions such as temperature and solvent . Moreover, the presence of other reactive species in the environment could potentially compete with the compound’s targets, influencing its mode of action.

Biochemical Analysis

Biochemical Properties

Pentafluoropyridine plays a significant role in biochemical reactions, particularly in nucleophilic substitution processes. It interacts with various enzymes, proteins, and other biomolecules. For instance, this compound reacts with amidoximes under basic conditions, leading to the formation of substituted imidamide systems . The interaction occurs at the 4-position of the pyridine ring by the oxygen site of amidoximes . Additionally, this compound can undergo arylation reactions with nucleophilic peptide side chains such as cysteine, tyrosine, serine, and lysine . These interactions highlight the compound’s versatility in biochemical applications.

Cellular Effects

This compound influences various cellular processes and functions. It affects cell signaling pathways, gene expression, and cellular metabolism. The compound’s electrophilic nature allows it to interact with nucleophilic sites within cells, potentially altering cellular functions. For example, this compound’s interaction with peptide side chains can modify protein functions and signaling pathways . These modifications can lead to changes in gene expression and metabolic processes, impacting overall cellular health and function.

Molecular Mechanism

The molecular mechanism of this compound involves its ability to act as an electrophile, undergoing nucleophilic substitution reactions. It binds to nucleophilic sites on biomolecules, such as the oxygen site of amidoximes, leading to the formation of new chemical bonds . This binding can result in enzyme inhibition or activation, depending on the specific biomolecule involved. Additionally, this compound can influence gene expression by modifying transcription factors or other regulatory proteins, thereby altering the expression of specific genes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are crucial factors in its long-term effects on cellular function. Studies have shown that this compound can form stable products under specific conditions, such as concentrated acetonitrile and reflux . Its reactivity may decrease over time in diluted conditions, leading to different reaction products . Long-term exposure to this compound in in vitro or in vivo studies may result in cumulative effects on cellular functions, necessitating careful monitoring of its stability and degradation.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as enzyme activation or enhanced cellular functions. At higher doses, this compound can become toxic, leading to adverse effects on cellular health and function. Studies have shown that high doses of this compound can cause significant changes in metabolic processes and gene expression, potentially resulting in toxicity . Therefore, it is essential to determine the optimal dosage range for its safe and effective use in biochemical applications.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors. Its nucleophilic substitution reactions can influence metabolic flux and metabolite levels. For example, this compound’s interaction with amidoximes can lead to the formation of novel pyridooxadiazine systems . These interactions can alter the metabolic pathways within cells, affecting the overall metabolic balance and function.

Subcellular Localization

This compound’s subcellular localization is determined by its targeting signals and post-translational modifications. The compound can be directed to specific compartments or organelles within cells, influencing its activity and function. For instance, this compound’s interaction with nucleophilic peptide side chains can lead to its localization in specific cellular regions . These localization patterns can affect the compound’s biochemical properties and overall impact on cellular functions.